Cas no 857778-34-8 (3-methyl-4-(4-methylphenyl)butan-2-one)

• Product Name: 3-methyl-4-(4-methylphenyl)butan-2-one
• CAS No: 857778-34-8
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 4244757
• Update Time: 2025-06-08

3-methyl-4-(4-methylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-methyl-4-(4-methylphenyl)-
• 3-methyl-4-(4-methylphenyl)butan-2-one

• Inchi： 1S/C12H16O/c1-9-4-6-12(7-5-9)8-10(2)11(3)13/h4-7,10H,8H2,1-3H3
• InChI Key： OFGOKCJCACKAAT-UHFFFAOYSA-N
• SMILES： CC(=O)C(C)CC1=CC=C(C)C=C1

Experimental Properties

• Density: 0.963 g/cm3(Temp: 16 °C)
• Boiling Point: 124-127 °C(Press: 11 Torr)

Additional information on 3-methyl-4-(4-methylphenyl)butan-2-one

Chemical Profile of 3-methyl-4-(4-methylphenyl)butan-2-one (CAS No. 857778-34-8)

3-methyl-4-(4-methylphenyl)butan-2-one (CAS No. 857778-34-8) is a specialized organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research due to its unique structural and functional properties. This compound, characterized by a branched aliphatic chain coupled with a phenyl ring at the fourth position, exhibits potential applications in various chemical syntheses and may serve as an intermediate in the development of more complex molecules.

The molecular structure of 3-methyl-4-(4-methylphenyl)butan-2-one consists of a ketone functional group positioned at the second carbon of a butanone backbone, with a methyl substituent at the third carbon and a para-substituted methylphenyl group at the fourth carbon. This arrangement imparts distinct electronic and steric characteristics, making it a versatile building block for further chemical modifications. The presence of both electron-donating and withdrawing groups allows for diverse interactions with other molecular entities, which is particularly relevant in medicinal chemistry.

In recent years, the study of 3-methyl-4-(4-methylphenyl)butan-2-one has been influenced by advancements in computational chemistry and high-throughput screening techniques. Researchers have leveraged these tools to explore its reactivity patterns and potential roles in drug discovery pipelines. For instance, computational models have suggested that this compound may exhibit inhibitory activity against certain enzymes by mimicking natural substrates or by inducing conformational changes in target proteins. Such insights are critical for designing novel therapeutic agents with improved efficacy and reduced side effects.

The pharmaceutical industry has shown interest in 3-methyl-4-(4-methylphenyl)butan-2-one as a precursor for more complex molecules with pharmacological activity. Its structural motif is reminiscent of several known drug candidates that target neurological and inflammatory pathways. By modifying specific substituents or introducing new functional groups, chemists can generate derivatives with tailored biological properties. This flexibility underscores the compound's significance as a synthetic intermediate in medicinal chemistry.

Recent experimental studies have also highlighted the compound's utility in organic synthesis beyond pharmaceutical applications. For example, 3-methyl-4-(4-methylphenyl)butan-2-one has been employed in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The ability to control stereochemistry is essential for producing enantiomerically pure compounds, which are often required for biological activity. The compound's compatibility with various reaction conditions, such as metal-catalyzed cross-coupling reactions or oxidation processes, further enhances its appeal as a synthetic tool.

The safety profile of 3-methyl-4-(4-methylphenyl)butan-2-one is another critical aspect that has been examined in recent literature. While not classified as hazardous under standard conditions, proper handling protocols should be followed to ensure safe laboratory practices. Researchers have emphasized the importance of using appropriate personal protective equipment (PPE) and working in well-ventilated areas when handling this compound. These precautions align with broader guidelines aimed at minimizing risks associated with chemical research.

The environmental impact of 3-methyl-4-(4-methylphenyl)butan-2-one has also been considered in contemporary studies. Efforts to develop greener synthetic routes have led to innovations that reduce waste generation and energy consumption during production. Such sustainable practices are increasingly integral to modern chemical manufacturing processes, ensuring that research remains environmentally responsible while maintaining high yields and purity standards.

Future directions for research on 3-methyl-4-(4-methylphenyl)butan-2-one may include exploring its potential as an agrochemical intermediate or in materials science applications. The compound's unique structural features could make it useful in developing novel polymers or coatings with enhanced durability or functionality. As synthetic methodologies continue to evolve, the versatility of this molecule will likely be further demonstrated through interdisciplinary collaborations between chemists, biologists, and engineers.

In conclusion,3-methyl-4-(4-methylphenyl)butan-2-one (CAS No. 857778-34-8) represents a valuable asset in chemical research due to its structural complexity and functional diversity. Its applications span multiple domains, from pharmaceutical development to advanced materials synthesis, underscoring its importance as both a scientific curiosity and a practical tool for innovation. Continued investigation into this compound will undoubtedly yield further insights into its potential uses and contribute to advancements across various scientific disciplines.